BE“GHE Foundational & Exploratory

Check Availability & Pricing

Cascade Yellow: A Technical Guide to Its
Properties and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cascade Yellow
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Cascade Yellow is a fluorescent dye known for its distinctive spectral properties, particularly its
large Stokes shift. This characteristic, along with its bright yellow fluorescence, makes it a
valuable tool in various biological and biotechnological applications, including flow cytometry
and oligonucleotide labeling. This technical guide provides a comprehensive overview of the
known properties of Cascade Yellow, general experimental protocols for its characterization
and use, and logical diagrams to illustrate relevant workflows.

Chemical and Physical Properties

Cascade Yellow is a complex organic molecule with the IUPAC name 5-[2-[1-[[3-(2,5-
dioxopyrrolidin-1-yl)oxycarbonylphenyllmethyl]pyridin-1-ium-4-yl]-1,3-oxazol-5-yl]-2-
methoxybenzenesulfonate[1]. Its key properties are summarized in the table below for easy
reference and comparison.
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Property Value Reference
Molecular Formula C27H21N309S

Molecular Weight 563.5 g/mol [1]
Excitation Maximum ~402 nm

Emission Maximum ~545 nm [2]
Extinction Coefficient 25,000 cm-1M—1 [2]
Quantum Yield 0.56 [2]
Appearance Yellow solid

Solubility Water

Discovery and Synthesis

Detailed information regarding the original discovery of Cascade Yellow, including the specific
researchers and the timeline, is not readily available in publicly accessible scientific literature.
The dye is associated with Molecular Probes, a company founded by Richard and Rosaria
Haugland, who were pioneers in the development of fluorescent dyes[3][4][5].

Similarly, a specific, step-by-step chemical synthesis protocol for Cascade Yellow is not
publicly documented. Commercial suppliers offer the compound for sale or synthesis on
demand[6]. Based on the chemical structure, a plausible synthetic approach would likely
involve the multi-step assembly of the pyridinium, oxazole, and functionalized phenyl
components.

Experimental Protocols

While a specific synthesis protocol for Cascade Yellow is unavailable, the following are
general experimental methodologies for the characterization and application of this and similar
fluorescent dyes.

Characterization of Cascade Yellow

Objective: To verify the identity, purity, and spectral properties of a sample of Cascade Yellow.
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Materials:

o Cascade Yellow sample

» High-performance liquid chromatograph (HPLC) with a UV-Vis detector
e Nuclear magnetic resonance (NMR) spectrometer

e Fourier-transform infrared (FTIR) spectrometer

¢ Mass spectrometer (MS)

o UV-Vis spectrophotometer

e Fluorometer

o Appropriate solvents (e.g., HPLC-grade water, acetonitrile, DMSO)
Methodology:

e Purity Assessment (HPLC):

[¢]

Prepare a dilute solution of Cascade Yellow in a suitable solvent.

[e]

Inject the sample into an HPLC system equipped with a C18 column.

o

Run a gradient elution program (e.g., water/acetonitrile with 0.1% trifluoroacetic acid).

[¢]

Monitor the elution profile using a UV-Vis detector at the absorbance maximum of the dye.

o

A single major peak indicates high purity.
 Structural Confirmation (NMR, FTIR, and MS):

o NMR Spectroscopy: Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d6)
and acquire *H and 3C NMR spectra. The resulting spectra should be consistent with the
known chemical structure of Cascade Yellow.
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o FTIR Spectroscopy: Acquire an FTIR spectrum of the solid sample. Characteristic peaks
corresponding to the functional groups (e.g., sulfonate, ester, carbonyl, aromatic rings)
should be present.

o Mass Spectrometry: Analyze the sample using high-resolution mass spectrometry to
confirm the molecular weight and elemental composition.

» Photophysical Property Measurement:

o Absorption Spectrum: Using a UV-Vis spectrophotometer, measure the absorbance of a
dilute solution of Cascade Yellow across a range of wavelengths to determine the
absorption maximum (A_max_).

o Emission Spectrum: Using a fluorometer, excite the sample at its absorption maximum
and measure the fluorescence emission across a range of wavelengths to determine the
emission maximum (A_em_).

o Quantum Yield Determination: The fluorescence quantum yield can be determined relative
to a standard fluorophore with a known quantum yield (e.g., quinine sulfate in 0.1 M
H2S0a4).

o Extinction Coefficient Calculation: The molar extinction coefficient can be calculated using
the Beer-Lambert law by measuring the absorbance of a solution of known concentration
at the absorption maximum.

Oligonucleotide Labeling with Cascade Yellow

Objective: To covalently label an amine-modified oligonucleotide with Cascade Yellow
succinimidyl ester.

Materials:
o Amine-modified oligonucleotide
o Cascade Yellow, succinimidyl ester (or other amine-reactive form)

e N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)
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e Sodium bicarbonate buffer (0.1 M, pH 8.5)

¢ Size-exclusion chromatography column (e.g., Sephadex G-25)
o HPLC system for purification

Methodology:

» Oligonucleotide Preparation: Dissolve the amine-modified oligonucleotide in the sodium
bicarbonate buffer.

» Dye Preparation: Dissolve the amine-reactive Cascade Yellow in a small amount of DMF or
DMSO.

o Conjugation Reaction: Add the dissolved dye to the oligonucleotide solution. The molar ratio
of dye to oligonucleotide should be optimized, but a 10- to 20-fold excess of the dye is a
common starting point.

 Incubation: Gently mix the reaction and incubate in the dark at room temperature for 2-4
hours, or overnight at 4°C.

o Purification:

o Size-Exclusion Chromatography: Separate the labeled oligonucleotide from the unreacted
dye using a size-exclusion column.

o HPLC Purification: For higher purity, use reverse-phase or ion-exchange HPLC to
separate the labeled product from unlabeled oligonucleotides and free dye.

o Characterization: Confirm successful labeling by UV-Vis spectroscopy, looking for the
absorbance peaks of both the oligonucleotide (around 260 nm) and Cascade Yellow
(around 402 nm).

Visualizations
Logical Workflow for Dye Characterization
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Logical Workflow for Fluorescent Dye Characterization
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Caption: Workflow for the characterization of Cascade Yellow.

General Experimental Workflow for Flow Cytometry
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General Experimental Workflow for Flow Cytometry
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Caption: A generalized workflow for a flow cytometry experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
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